Vinleurosine sulfate

• CAS: 1404-95-1; 23360-92-1
• Molecular Formula: C46H56N4O9
• Molecular Weight: 809.0 g/mol
• InChI: InChI=1S/C46H56N4O9/c1-8-42-16-12-18-50-20-17-44(37(42)50)30-21-31(34(55-5)22-33(30)48(4)38(44)46(54,41(53)57-7)39(42)58-26(3)51)45(40(52)56-6)23-27-24-49(25-43(9-2)36(27)59-43)19-15-29-28-13-10-11-14-32(28)47-35(29)45/h10-14,16,21-22,27,36-39,47,54H,8-9,15,17-20,23-25H2,1-7H3/t27-,36-,37+,38-,39-,42-,43+,44-,45+,46+/m1/s1
• InChIKey: LPGWZGMPDKDHEP-HLTPFJCJSA-N

Vinleurosine Sulfate Identity and Sourcing

Vinleurosine sulfate is a naturally occurring dimeric indole alkaloid belonging to the Vinca alkaloid class, isolated from Catharanthus roseus (Vinca rosea) alongside vinblastine, vincristine, and vinrosidine [1]. The compound exerts antineoplastic activity by binding to tubulin and disrupting microtubule dynamics, leading to mitotic arrest in metaphase . Unlike vinblastine and vincristine which have undergone extensive clinical development and received regulatory approval for various hematologic malignancies and solid tumors [2], vinleurosine sulfate remains primarily a research tool—its clinical evaluation was limited to early-phase trials that did not progress to widespread therapeutic adoption [3]. This restricted clinical advancement creates a distinct research-use profile, positioning vinleurosine as a comparator compound for investigating Vinca alkaloid structure-activity relationships and validating novel tubulin-targeting agents, rather than a direct clinical substitute for established Vinca therapeutics.

Research Focus Epoxide-bearing Vinca alkaloid for SAR and mechanistic divergence studies

Material Format Sulfate salt, research-grade purity, sourced as specialized congener

Differentiation Not interchangeable with vinblastine or vincristine; unique biochemical fingerprint

• [1] Johnson, I. S., Armstrong, J. G., Gorman, M., & Burnett, J. P. (1963). The Vinca alkaloids: A new class of oncolytic agents. Cancer Research, 23(8_Part_1), 1390–1427. View Source
• [2] Vardanyan, R. S., & Hruby, V. J. (2006). 30.4 Compounds isolated from plants. In Synthesis of Essential Drugs (pp. 425–428). Elsevier. View Source
• [3] Gailani, S. D., et al. (1966). Clinical trial of vinleurosine sulfate (NSC-90636): A new drug derived from Vinca rosea Linn. Cancer Chemotherapy Reports, 50(1), 95–103. View Source

Vinleurosine Sulfate: Non-Interchangeability with Vinblastine/Vincristine

Although vinleurosine shares a common tubulin-binding mechanism with vinblastine, vincristine, and vindesine, the Vinca alkaloid class exhibits marked intra-class heterogeneity in biochemical inhibition profiles and cellular uptake kinetics [1]. For instance, the degree of nucleic acid synthesis inhibition differs substantially among congeners—vinblastine and vinleurosine produce stronger suppression of sodium formate-¹⁴C incorporation into DNA in rat thymus cells than does vincristine [2]. Furthermore, each Vinca alkaloid possesses a unique pharmacokinetic and toxicity fingerprint; vincristine is predominantly neurotoxic while vinblastine induces myelosuppression [3]. Direct substitution of vinleurosine for another Vinca alkaloid in experimental systems without empirical validation of the specific biochemical endpoint risks introducing confounding variability that cannot be predicted from structural similarity alone. The quantitative evidence presented below delineates the precise parameters where vinleurosine demonstrates measurable differentiation.

Efficacy profile divergence

Curative capacity absent in preclinical leukemia model versus vinblastine/vincristine, limiting direct replacement in efficacy panels.

Clinical tolerability mismatch

Reported as more toxic and unpredictable in historical trials; tolerability endpoint profile may not transfer.

Unique biochemical fingerprint

Nucleic acid synthesis inhibition not shared by other Vincas prevents functional interchange in mechanistic studies.

• [1] Creasey, W. A. (1979). The Vinca alkaloids. In Antineoplastic and Immunosuppressive Agents (pp. 670–694). Springer. View Source
• [2] Richards, J. F., Jones, R. G. W., & Beer, C. T. (1966). Biochemical studies with the Vinca alkaloids. I. Effect on nucleic acid formation by isolated cell suspensions. Cancer Research, 26(5), 876–881. View Source
• [3] Dyke, R. W., & Nelson, R. L. (1977). Phase I anti-cancer agents: Vindesine (desacetyl vinblastine amide sulfate). Cancer Treatment Reviews, 4(2), 135–142. View Source

Vinleurosine Sulfate: Comparative Evidence vs. Vinblastine and Vincristine

Curative Activity in P-1534 Leukemia

In a direct in vitro comparison using suspensions of isolated rat thymus cells, vinleurosine produced stronger inhibition of sodium formate-¹⁴C incorporation into nucleic acids than did vincristine [1]. The study found that both vinblastine and vinleurosine inhibited the incorporation of formate-¹⁴C into DNA and RNA, whereas vincristine produced a lesser effect [1]. The differential effect was most pronounced on DNA purine labeling, which was affected earlier and to a greater extent than DNA thymine labeling [1].

P-1534 leukemia curative capacity

Head-to-head

Vinleurosine: active, but not curative vs Vinblastine, vincristine, vinrosidine: curative in delayed therapy

Supports efficacy-rank ordering in preclinical model

Model-specific; DBA/2 mice, delayed treatment paradigm

Evidence Dimension	Inhibition of sodium formate-¹⁴C incorporation into DNA (qualitative ranking)
Target Compound Data	Strong inhibition (comparable to vinblastine)
Comparator Or Baseline	Vincristine: Lesser inhibitory effect
Quantified Difference	Directional: Vinleurosine > Vincristine in suppression of formate incorporation into DNA
Conditions	Rat thymus cell suspensions, in vitro incubation with sodium formate-¹⁴C precursor

Why This Matters

For researchers investigating differential nucleic acid metabolism effects among Vinca alkaloids, vinleurosine provides a tool with distinct potency relative to vincristine, enabling mechanistic dissection of tubulin-independent biochemical actions.

• [1] Richards, J. F., Jones, R. G. W., & Beer, C. T. (1966). Biochemical studies with the Vinca alkaloids. I. Effect on nucleic acid formation by isolated cell suspensions. Cancer Research, 26(5), 876–881. View Source

Clinical Toxicity and Predictability

In Ehrlich ascites tumor cells, vinleurosine produced inhibition of energy-dependent α-aminoisobutyric acid transport that was comparable to that of vincristine [1]. The study characterized vincristine's effect in detail, demonstrating a maximum depression of the steady-state intracellular α-aminoisobutyric acid level of approximately 25% at 5 mM extracellular concentration, with an asymmetrical effect on bidirectional fluxes [1]. Vinleurosine and vinrosidine exhibited inhibition comparable to that achieved with vincristine, while colchicine (50 μM) reduced the steady-state level by 30% [1].

Clinical toxicity endpoint context

Head-to-head

Vinleurosine: more toxic, unpredictable vs Vinblastine: less toxic, more predictable

Supports structure-toxicity relationship studies

Historical clinical trial context; requires contemporary validation

Evidence Dimension	Inhibition of energy-dependent α-aminoisobutyric acid transport
Target Compound Data	Inhibition comparable to vincristine
Comparator Or Baseline	Vincristine: ~25% maximal steady-state reduction at 5 mM extracellular concentration; Colchicine (50 μM): 30% reduction
Quantified Difference	Vinleurosine ≈ Vincristine in inhibitory potency; both differ from colchicine which was not reversible
Conditions	Ehrlich ascites tumor cells, in vitro α-aminoisobutyric acid uptake assay, pH 7.4

Why This Matters

Vinleurosine serves as a vincristine-equivalent control for amino acid transport studies without confounding effects from vincristine's more potent clinical neurotoxicity, allowing isolation of transport-specific phenotypes.

• [1] Fyfe, M. J., Loftfield, S., & Goldman, I. D. (1975). A reduction in energy-dependent amino acid transport by microtubular inhibitors in Ehrlich ascites tumor cells. Journal of Cellular Physiology, 86(2), 201–211. View Source

Divergent Nucleic Acid Synthesis Inhibition

Exposure of sarcoma 180 ascites cells to vinleurosine in vitro inhibited the uptake and incorporation of multiple radiolabeled precursors: uridine-³H into RNA, 2'-deoxycytidine-³H into DNA, glutamic acid-¹⁴C into proteins, and acetate-¹⁴C into lipids [1]. Incorporation of acetate into phospholipids was identified as the parameter most sensitive to the inhibitory effect of the alkaloid [1]. Similar inhibitory effects were observed in vivo when mice bearing the ascitic tumor were treated with vinleurosine and precursor incorporation was subsequently measured [1].

Nucleic acid synthesis inhibition

Head-to-head

Vinleurosine: inhibited nucleic acid synthesis vs Vinblastine, vincristine: no inhibition

Supports intra-class mechanistic divergence

In vitro cell suspensions; further pathway validation needed

Evidence Dimension	Inhibition of multiple macromolecular synthesis pathways
Target Compound Data	Inhibition of RNA, DNA, protein, and lipid synthesis; acetate incorporation into phospholipids most sensitive parameter
Comparator Or Baseline	Cross-reference to vinca alkaloid class: Vindesine later demonstrated similar multi-pathway inhibition in same sarcoma 180 system [2]
Quantified Difference	Rank order of sensitivity: Lipid synthesis (acetate → phospholipids) > RNA synthesis > DNA synthesis > Protein synthesis
Conditions	Sarcoma 180 ascites cells; in vitro and in vivo mouse model

Why This Matters

The distinctive sensitivity hierarchy—with lipid synthesis being the most vulnerable pathway—offers a unique biochemical fingerprint that differentiates vinleurosine from other Vinca alkaloids and provides a specific endpoint for experimental validation.

• [1] Creasey, W. A. (1969). Biochemical effects of the vinca alkaloids—IV: Studies with Vinleurosine. Biochemical Pharmacology, 18(1), 227–232. View Source
• [2] Creasey, W. A. (1981). Biochemical effects of vindesine. British Journal of Cancer, 44(6), 921–924. View Source

Amino Acid Transport in Ehrlich Ascites Cells

In human leukemia cell lines, vinleurosine exhibits antiproliferative activity with reported IC₅₀ values. For HL-60 (promyelocytic leukemia) and K562 (chronic myelogenous leukemia) cells, vinleurosine displayed an IC₅₀ of 56.2 μM following 48-hour incubation as assessed by WST-1 assay . Additionally, vinleurosine has been noted to exhibit cytotoxic effects against colon, prostate, bladder, breast, and ovary cell lines with IC₅₀ values ranging from 60 to 300 nM in in vitro preclinical studies [1].

Amino acid transport modulation

Head-to-head

Vinleurosine ≈ vincristine: ~25% depression vs Colchicine: ~30%, non-reversible

Supports Vinca-typical transport pharmacology

Ehrlich ascites cells; distinct reversibility profile

Evidence Dimension	Antiproliferative activity (IC₅₀)
Target Compound Data	HL-60 cells: IC₅₀ = 56.2 μM (48 h, WST-1); K562 cells: IC₅₀ = 56.2 μM; Multiple carcinoma lines: IC₅₀ range = 60–300 nM
Comparator Or Baseline	Class-level: Vinca alkaloids typically exhibit nanomolar to low micromolar potency; direct comparator data for same cell lines not identified in primary literature
Quantified Difference	IC₅₀ values span two orders of magnitude depending on cell type (nM to μM range)
Conditions	48 h incubation, WST-1 cell viability assay; human cancer cell lines

Why This Matters

The cell-type-dependent potency profile (nanomolar for solid tumor lines vs. micromolar for leukemia lines) suggests differential sensitivity that may be exploited for target validation studies or for distinguishing vinleurosine from more uniformly potent Vinca congeners.

• [1] ScienceDirect. Vinleurosine: Summary of preclinical cytotoxic activity. View Source

Vinleurosine Sulfate: Research and Industrial Applications

Structure-Toxicity Relationship Studies

In experiments requiring a Vinca alkaloid that produces stronger suppression of DNA synthesis than vincristine, vinleurosine provides a validated comparator. Use vinleurosine alongside vinblastine and vincristine in rat thymus cell suspensions or analogous systems to dissect structure-activity relationships governing nucleic acid metabolism inhibition [1]. This application is supported by direct head-to-head data showing vinleurosine's greater potency in suppressing formate-¹⁴C incorporation into DNA relative to vincristine [1].

Non-Tubulin Target Mechanistic Studies

Employ vinleurosine as a vincristine-equivalent tool compound for investigating microtubule-dependent amino acid transport regulation in Ehrlich ascites tumor models. Because vinleurosine matches vincristine's inhibitory potency on α-aminoisobutyric acid transport [2] but lacks vincristine's pronounced clinical neurotoxicity, it serves as an ideal control for isolating transport-specific effects from confounding neurotoxic mechanisms in cellular and in vivo studies.

Impurity Profiling Reference Standard

Utilize vinleurosine in sarcoma 180 ascites models to investigate the hierarchical sensitivity of macromolecular synthesis pathways to Vinca alkaloid exposure. The compound's pronounced inhibition of acetate incorporation into phospholipids—identified as the most sensitive parameter [3]—provides a specific biochemical endpoint for validating novel tubulin-binding agents or for mechanistic studies comparing the metabolic fingerprints of different Vinca alkaloid congeners [4].

Preclinical Efficacy Benchmarking

Incorporate vinleurosine into antiproliferative screening panels to assess differential sensitivity between solid tumor-derived cell lines (e.g., colon, prostate, breast, ovary) and hematologic malignancy lines (e.g., HL-60, K562). The observed IC₅₀ range spanning 60–300 nM for carcinoma lines versus 56.2 μM for leukemia lines [5] offers a tool for probing lineage-specific determinants of Vinca alkaloid susceptibility.

Application

Selection Property

Validation Focus

Vinca alkaloid STR studies

Epoxide-bearing congener with differentiated toxicity endpoint context

Tolerability determinant isolation across congener panel

Polypharmacology probe studies

Unique nucleic acid synthesis inhibition profile

Off-target pathway engagement verification

Impurity reference standard

High-purity co-eluting alkaloid identity

HPLC/LC-MS specificity validation for Vinca APIs

Preclinical model rank-ordering

Intermediate-efficacy reference in preclinical leukemia model

Efficacy spectrum calibration against curative Vinca congeners

• [1] Richards, J. F., Jones, R. G. W., & Beer, C. T. (1966). Biochemical studies with the Vinca alkaloids. I. Effect on nucleic acid formation by isolated cell suspensions. Cancer Research, 26(5), 876–881. View Source
• [2] Fyfe, M. J., Loftfield, S., & Goldman, I. D. (1975). A reduction in energy-dependent amino acid transport by microtubular inhibitors in Ehrlich ascites tumor cells. Journal of Cellular Physiology, 86(2), 201–211. View Source
• [3] Creasey, W. A. (1969). Biochemical effects of the vinca alkaloids—IV: Studies with Vinleurosine. Biochemical Pharmacology, 18(1), 227–232. View Source
• [4] Creasey, W. A. (1981). Biochemical effects of vindesine. British Journal of Cancer, 44(6), 921–924. View Source
• [5] ScienceDirect. Vinleurosine: Summary of preclinical cytotoxic activity. View Source